Cas no 1361546-33-9 (2-(3,4-Dichlorophenyl)-6-fluoropyridine)

• Product Name: 2-(3,4-Dichlorophenyl)-6-fluoropyridine
• CAS No: 1361546-33-9
• MF: C₁₁H₆Cl₂FN
• MW: 242.076444149017
• CID: 4799964
• Update Time: 2025-05-20

2-(3,4-Dichlorophenyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dichlorophenyl)-6-fluoropyridine

• Inchi： 1S/C11H6Cl2FN/c12-8-5-4-7(6-9(8)13)10-2-1-3-11(14)15-10/h1-6H
• InChI Key： JWTPDWUDZSBXKG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 215
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9

Additional information on 2-(3,4-Dichlorophenyl)-6-fluoropyridine

2-(3,4-Dichlorophenyl)-6-fluoropyridine: A Comprehensive Overview

2-(3,4-Dichlorophenyl)-6-fluoropyridine, identified by the CAS registry number 1361546-33-9, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a dichlorophenyl group at the 2-position and a fluorine atom at the 6-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable component in synthetic chemistry and material synthesis.

The synthesis of 2-(3,4-Dichlorophenyl)-6-fluoropyridine typically involves multi-step organic reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the product. These methods are particularly advantageous for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of applications, 2-(3,4-Dichlorophenyl)-6-fluoropyridine has found extensive use as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various functional group transformations makes it a versatile building block in drug discovery programs. Recent studies have highlighted its potential as a precursor for developing novel antiviral agents and anticancer drugs. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in viral replication and cancer cell proliferation.

Beyond pharmaceutical applications, 2-(3,4-Dichlorophenyl)-6-fluoropyridine is also employed in the development of advanced materials. Its electron-withdrawing substituents make it suitable for use in organic electronics, particularly in the design of semiconducting polymers and light-emitting diodes (LEDs). Recent breakthroughs in materials science have leveraged this compound's electronic properties to create more efficient optoelectronic devices with enhanced performance characteristics.

The environmental impact and safety profile of 2-(3,4-Dichlorophenyl)-6-fluoropyridine are critical considerations for its industrial use. Regulatory agencies have conducted extensive evaluations to assess its toxicity and biodegradability. According to recent studies, this compound exhibits low acute toxicity but requires careful handling to minimize exposure risks. Proper waste management practices are essential to ensure compliance with environmental regulations.

In conclusion, 2-(3,4-Dichlorophenyl)-6-fluoropyridine, CAS No. 1361546-33-9, stands as a pivotal molecule in modern chemistry due to its versatile structure and wide-ranging applications. Ongoing research continues to uncover new avenues for its utilization, particularly in drug development and materials science. As advancements in synthetic methodologies and application technologies progress, this compound is poised to play an even more significant role in shaping future innovations across diverse industries.